Cas no 2227883-54-5 (rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine
• CAS No: 2227883-54-5
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6233388
• PubChem ID: 165752760
• Update Time: 2025-09-28

rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine
• 2227883-54-5
• rac-[(1R,3R)-2,2-dimethyl-3-[4-(trifluoromethyl)phenyl]cyclopropyl]methanamine
• EN300-1947261

• Inchi： 1S/C13H16F3N/c1-12(2)10(7-17)11(12)8-3-5-9(6-4-8)13(14,15)16/h3-6,10-11H,7,17H2,1-2H3/t10-,11-/m0/s1
• InChI Key： LYSTVMQKMFOASE-QWRGUYRKSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H]1[C@H](CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine

Introduction to Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine (CAS No. 2227883-54-5)

Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2227883-54-5, represents a promising candidate for further exploration in drug development, particularly in the realm of targeted therapies and molecular interactions.

The molecular structure of this compound features a cyclopropyl group attached to a phenyl ring, which is further substituted with a trifluoromethyl group. This particular arrangement imparts distinct electronic and steric properties, making it an intriguing subject for medicinal chemists. The presence of the cyclopropyl ring introduces rigidity to the molecule, which can be exploited to enhance binding affinity and selectivity in biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in critical cellular pathways. For instance, preliminary data indicate that it could interact with protease enzymes and modulate their activity, which is relevant in the context of inflammation and immune response.

The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity. In the context of this compound, the trifluoromethyl substituent on the phenyl ring may contribute to its pharmacological profile by influencing both its solubility and interactions with biological targets. This feature makes Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine a valuable scaffold for designing novel therapeutic agents.

In addition to its structural characteristics, the stereochemistry of Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine plays a crucial role in determining its biological activity. The (1R,3R) configuration ensures optimal spatial orientation for interactions with biological targets. This stereochemical specificity is particularly important in drug design, as it can significantly influence the efficacy and selectivity of a compound.

Current research in medicinal chemistry emphasizes the importance of understanding molecular interactions at a detailed level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-activity relationships of Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine. These studies have provided insights into how the compound interacts with its targets at the atomic level, which is essential for designing more effective drugs.

The potential applications of Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine extend beyond traditional therapeutic areas. For example, its unique structural features make it a suitable candidate for developing novel materials with applications in nanotechnology and biomedicine. The compound's ability to form stable complexes with other molecules could be leveraged to create innovative drug delivery systems or biosensors.

As our understanding of complex biological systems continues to evolve, compounds like Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine will play an increasingly important role in drug discovery and development. Their multifaceted properties offer opportunities for innovation across multiple disciplines within pharmaceutical science. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can unlock the full potential of this remarkable compound.

The future of Rac-(1R,3R)-2,2-dimethyl-3-4-(trifluoromethyl)phenylcyclopropylmethanamine looks promising as ongoing studies continue to reveal new insights into its properties and applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients worldwide. With continued research and development efforts focused on this compound and similar molecules, we can anticipate significant advancements in the treatment of various diseases.